8-(furan-2-ylmethyl)-3-isopentyl-1-methyl-7,8-dihydro-1H-imidazo[2,1-f]purine-2,4(3H,6H)-dione

• IUPAC Name: 6-(furan-2-ylmethyl)-4-methyl-2-(3-methylbutyl)-7,8-dihydropurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C18H23N5O3/c1-12(2)6-7-23-16(24)14-15(20(3)18(23)25)19-17-21(8-9-22(14)17)11-13-5-4-10-26-13/h4-5,10,12H,6-9,11H2,1-3H3
• InChI Key: MIVCQFVWFWVARV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCN1C(=O)C2=C(N=C3N2CCN3CC4=CC=CO4)N(C1=O)C
• Molecular Formula: C18H23N5O3
• Molecular Weight: 357.4 g/mol

Description

The compound “8-(furan-2-ylmethyl)-3-isopentyl-1-methyl-7,8-dihydro-1H-imidazo[2,1-f]purine-2,4(3H,6H)-dione” is a complex organic molecule. It contains several functional groups, including a furan ring, an isopentyl group, a methyl group, and a purine ring. The presence of these functional groups suggests that this compound could have interesting chemical and biological properties.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, starting with the formation of the purine ring, followed by the addition of the various substituents. The exact synthesis process would depend on the specific reactions used and the order in which the substituents are added.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the purine ring, which is a type of heterocyclic aromatic ring, would likely contribute to the stability of the molecule.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the reactivity of its functional groups. For example, the furan ring might undergo reactions with electrophiles, while the isopentyl group might be involved in reactions with nucleophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would be determined by its molecular structure. For example, the presence of the purine ring might increase its stability, while the isopentyl group might affect its solubility.

Scientific Research Applications

Bioluminescence Substrates

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Pharmaceuticals

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Resin Production

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Agrochemicals

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Lacquers

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Anticancer Agents

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Antibacterial Activity

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Epoxy Resins

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Mechanism of Action

Target of Action

Similar furimazine derivatives have been used in the context ofnanoluciferase (NLuc) bioluminescence .

Mode of Action

It is known that furimazine derivatives can act as substrates for nluc, contributing to the bioluminescence process . The interaction of the compound with its target and the resulting changes would need further investigation.

Biochemical Pathways

Given its potential role in nluc bioluminescence, it may be involved in pathways related tobioluminescence and cellular imaging .

Result of Action

Furimazine derivatives have been shown to contribute to the bioluminescence process in nluc, potentially enablingin vitro and in vivo biological evaluations .

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and biological activity. It would be important to handle it with care and use appropriate safety precautions.

Future Directions

Future research on this compound could involve further studies of its synthesis, properties, and biological activity. It might also be interesting to explore its potential applications, for example in medicine or materials science.